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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylpyridine

Cat. No.: B1285552

An In-depth Technical Guide on the Physicochemical Properties of 2-Amino-5-iodo-4-
methylpyridine

Abstract

This technical guide provides a comprehensive overview of the key physicochemical properties
of 2-Amino-5-iodo-4-methylpyridine, specifically its melting point and appearance. Aimed at
researchers, scientists, and professionals in drug development, this document details the
standard experimental protocols for the determination of these properties. Furthermore, a
logical workflow for the physicochemical characterization of a chemical compound is presented
visually. All data and methodologies are collated from reliable chemical suppliers and standard
laboratory procedure documentation to ensure accuracy and reproducibility.

Physicochemical Properties of 2-Amino-5-iodo-4-
methylpyridine

2-Amino-5-iodo-4-methylpyridine is a heterocyclic building block often utilized in the
synthesis of pharmaceuticals and other specialty chemicals. An accurate understanding of its
physical properties is crucial for its handling, storage, and application in further synthetic steps.

Summary of Physical Data

The melting point and appearance of 2-Amino-5-iodo-4-methylpyridine are summarized in
the table below. The data represents typical values and ranges reported by various chemical
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suppliers.
Property Value Citations
Melting Point 115-123 °C [1112][3]

Specific ranges reported:

119.0 to 123.0 °C [1][3]

115-119 °C [2]

121°C [3]

Appearance A solid, crystalline powder. [11121[3]

Color ranges reported:

Light yellow to brown to dark
[1][3]

green.

Yellow to brown. [2]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
appearance of a solid chemical compound like 2-Amino-5-iodo-4-methylpyridine.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity. Pure compounds
typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities can lead to a
depressed and broader melting range. The capillary method using a modern melting point
apparatus is a standard and reliable technique.[4]

Apparatus and Materials:
e Melting point apparatus (e.g., Mel-Temp)

e Glass capillary tubes (sealed at one end)
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Sample of 2-Amino-5-iodo-4-methylpyridine

Spatula

Mortar and pestle (if sample is not a fine powder)

Long glass tube for packing

Procedure:

Sample Preparation: If the sample is not already a fine powder, gently grind a small amount
using a mortar and pestle. This ensures uniform heat transfer within the sample.[1]

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of solid will be forced into the tube.[1]

Packing the Sample: To pack the solid tightly into the sealed end of the capillary, drop the
tube, sealed-end down, through a long, narrow tube (e.g., a piece of glass tubing). The
bouncing action will compact the sample at the bottom. Repeat until a packed sample height
of 2-3 mm is achieved.[1]

Apparatus Setup: Place the loaded capillary tube into one of the sample slots of the melting
point apparatus.[1]

Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a
rapid heating to get a rough estimate. This allows for a more precise measurement in
subsequent trials.[1]

Accurate Measurement: For an accurate reading, begin heating at a moderate rate until the
temperature is about 20°C below the expected melting point.[1] Then, reduce the heating
rate to approximately 1-2°C per minute.[1] A slow heating rate is crucial for allowing the
system to reach thermal equilibrium, ensuring an accurate measurement.[1]

Observation and Recording:

o Record the temperature (T1) at which the first droplet of liquid is observed.[1]
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o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.[3]

o The melting point is reported as the range from T1 to T2.

o Post-Measurement: Turn off the apparatus and allow it to cool before performing subsequent
measurements. Use a fresh capillary tube for each determination.[2]

Determination of Appearance

The appearance of a chemical, including its physical state, color, and form, is one of its most
fundamental properties.[5] This is typically determined through direct visual observation under
controlled conditions.

Apparatus and Materials:

Sample of 2-Amino-5-iodo-4-methylpyridine

White, non-reactive surface (e.g., a ceramic tile or watch glass)

Spatula

Well-lit area, preferably with a neutral light source

Procedure:

o Sample Placement: Using a clean spatula, place a small, representative amount of the
substance onto the white surface. The white background provides a neutral contrast for
accurate color assessment.

o Observation of Physical State and Form: Observe the sample at room temperature and
standard atmospheric pressure. Note its physical state (e.g., solid, liquid, gas). For a solid,
describe its form, such as crystalline, powder, granular, or amorphous.[5]

o Observation of Color: Carefully observe the color of the sample. Describe the color as
accurately as possible. If the color is not uniform, this should be noted. For objective and
reproducible color determination in industrial settings, comparison with standardized color
guides can be employed.[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.chemsafetypro.com/Topics/CRA/Physical_State_Appearance_Odour.html
https://www.benchchem.com/product/b1285552?utm_src=pdf-body
https://www.chemsafetypro.com/Topics/CRA/Physical_State_Appearance_Odour.html
https://www.contractpharma.com/library/physical-appearance-determination-of-a-drug-substance-utilizing-a-commercially-available-color-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Recording Observations: Record the complete description of the appearance, for example,
"Light yellow crystalline powder."

Workflow for Physicochemical Characterization

The determination of melting point and appearance are initial steps in a broader workflow for
the physicochemical characterization of a compound in a research and development setting.
The following diagram illustrates a typical logical progression.
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Physicochemical Characterization Workflow
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Caption: A logical workflow for the physicochemical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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